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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510

This guide provides essential information for the safe handling, neutralization, and disposal of
Carbon Tetraiodide (Cl4) residues. It is intended for researchers, scientists, and drug
development professionals.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments involving
Carbon Tetraiodide.

Q1: What should I do in the event of a small-scale Carbon Tetraiodide spill?

Al: For a small spill, you should first ensure the area is well-ventilated and evacuate personnel
to a safe area if necessary.[1][2] Use personal protective equipment (PPE), including
appropriate gloves, safety glasses with side-shields, and a lab coat.[1][2] Avoid creating dust
from solid CI4.[1][2] Carefully sweep up the solid material and place it into a suitable, closed,
and clearly labeled container for hazardous waste disposal.[1][2] If dealing with a solution, use
an inert absorbent material like vermiculite or sand to contain the spill before collecting it into a
sealed, leak-proof container.[3] Decontaminate the area with soap and water, and request a
waste pickup from your institution's Environmental Health and Safety (EHS) department.[3]

Q2: My solution containing Carbon Tetraiodide has turned reddish-brown. What does this
indicate?
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A2: Carbon tetraiodide is a bright red crystalline solid.[4][5] It is sensitive to heat and light and
can decompose to form iodine (12) and tetraiodoethylene (C214).[4][5][6] The reddish-brown
color likely indicates the presence of elemental iodine, suggesting that your Cl4 has started to
decompose. This decomposition can be accelerated by exposure to light, heat, or moisture.[5]
[6] The material should still be treated as hazardous halogenated waste.

Q3: The pressure in my Cl4 waste container seems to be building up. What is happening and
what should | do?

A3: Pressure buildup can occur if the Cl4 is contaminated with reactive materials or is
undergoing decomposition, which can release gaseous byproducts. Carbon tetraiodide is
known to be slightly reactive with water.[4] Although specific gas-forming reactions are not
detailed in the provided results, decomposition can be accelerated by incompatibilities.
Immediately move the container to a well-ventilated area like a chemical fume hood. Do not
tighten the cap further. Contact your institution's EHS department for guidance on how to
proceed with the over-pressurized container.

Frequently Asked Questions (FAQs)

Q1: How must | dispose of Carbon Tetraiodide waste?

Al: Carbon tetraiodide is a halogenated organic compound and must be disposed of as
hazardous waste.[7][8] It should never be poured down the drain or mixed with non-hazardous
trash.[2] All Cl4 residues, including contaminated materials and spill debris, must be collected
in a designated, properly labeled, and sealed hazardous waste container.[2][3] The disposal
must be handled by a licensed professional waste disposal service or your institution's EHS
department.[2]

Q2: Can | neutralize Carbon Tetraiodide in the lab before disposal?

A2: In-lab neutralization of perhalogenated compounds is generally not recommended due to
the potential for hazardous reactions and byproducts. While Cl4 is slightly reactive towards
water, this hydrolysis is slow and produces iodoform and iodine, which are also hazardous.[4]
[9] Some sources suggest that halogenated compounds can be neutralized with a strong base,
but this should not be done without specific, validated safety protocols.[10] The safest and
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recommended procedure is to dispose of Cl4 as segregated halogenated organic waste
through a licensed disposal company.[2][3]

Q3: What are the primary hazards associated with Carbon Tetraiodide?

A3: Carbon tetraiodide is considered toxic and is an irritant.[4][11] It can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[2][11] It may be absorbed through
the skin.[8][11] Perhalogenated organic compounds should generally be considered toxic.[4]

Q4: How should I collect and store Cl4 waste in the laboratory?

A4: Halogenated organic wastes, including Cl4, must be segregated from non-halogenated
waste streams.[3][7]

o Container: Use a designated, compatible, and leak-proof container, often provided by your
EHS department.[3]

e Labeling: The container must be labeled as "Hazardous Waste" before the first drop of waste
is added. The label should include the full chemical name ("Carbon Tetraiodide") and an
estimation of its concentration.[3]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated designated
satellite accumulation area.[2][5] Keep it away from incompatible materials, direct sunlight,
and heat sources.[3][6] Manufacturers recommend storage near 0 °C (32 °F).[4]

Q5: What materials are incompatible with Carbon Tetraiodide?

A5: Carbon tetraiodide is incompatible with strong oxidizing agents.[5] While specific reaction
data with other materials is limited in the search results, general guidelines for halogenated
compounds suggest avoiding contact with reactive substances like alkali metals and strong
bases unless part of a controlled reaction.[12]

Experimental Protocols

Protocol 1: Small-Scale Spill (<1g) Cleanup Procedure

o Preparation: Ensure you are in a well-ventilated area (preferably a chemical fume hood).
Don all required PPE: safety goggles with side shields, a lab coat, and chemically resistant
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gloves (Nitrile gloves offer fair protection, but Butyl or Viton are better for extended contact).
[13][14]

o Containment: If the spill is a liquid solution, contain it with an inert absorbent material such
as sand or vermiculite.[3]

o Collection: Carefully sweep the solid Cl4 or the absorbent mixture into a plastic dustpan.
Avoid actions that could create dust.[1]

o Packaging: Transfer the collected material into a heavy-duty plastic bag or a designated solid
waste container.[3]

e Labeling: Seal the container and affix a hazardous waste label. Clearly write "Spill Debris"
along with "Carbon Tetraiodide" and the approximate amount.[3]

o Decontamination: Wipe the spill area with soap and water. Dispose of the cleaning materials
(e.q., paper towels) in the same labeled waste container.

» Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of
the hazardous waste container.[2]

Protocol 2: Routine Laboratory Waste Accumulation for Cl4

o Obtain Container: Procure a designated hazardous waste container for "Halogenated
Organic Solvents" from your EHS department.[7]

o Label Container: Before adding any waste, affix a hazardous waste tag to the container. Fill
in your name, location (building/room), and the accumulation start date.[3]

o Accumulate Waste:

o Perform all waste transfers inside a certified chemical fume hood.[3]

o As you add Cl4 waste, update the container's contents list with "Carbon Tetraiodide" and
the estimated volume or mass.[3][7]

o Do not mix Cl4 waste with non-halogenated solvents, acids, bases, or other incompatible
waste streams.[3]
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o Keep the container securely closed at all times except when adding waste.

o Storage: Store the container in a designated and properly ventilated Satellite Accumulation
Area, preferably within secondary containment (e.g., a chemically resistant tub).[3]

e Request Pickup: Once the container is full or you are finished generating this waste stream,
submit a request to your EHS department for waste pickup. Do not overfill the container;
leave at least 5% headspace for expansion.[3]

Data Tables

Table 1: Physical and Chemical Properties of Carbon Tetraiodide

Property Value

Molecular Formula Cl4[4]

Molar Mass 519.63 g/mol [5]

Appearance Bright red to dark violet crystalline solid[4][15]
Density 4.32 g/lcm?3[4]

Melting Point 171 °C (decomposes)[5][9]

Sparingly soluble; undergoes slow hydrolysis[5]

Solubility in Water
[6]

B Soluble in nonpolar organic solvents like
Solubility
benzene and chloroform[4][5]

Table 2: Toxicological and Hazard Data
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Parameter

Information

GHS Pictogram

Exclamation mark (GHS07)[4]

GHS Signal Word

Warning[2][4]

Hazard Statements

H315: Causes skin irritation, H319: Causes
serious eye irritation, H335: May cause

respiratory irritation[2]

Primary Hazards

Irritant, Toxic[4]

LD50 (Oral, Rat)

18 mg/kg[4]

Table 3: Glove Material Compatibility for Halogenated Solvents

Glove Material Compatibility Rating Notes

Not recommended for handling
Natural Rubber Poor (P)

halogenated solvents.[13][14]
Neoprene Fair (F) Limited service.[13][14]

Offers some protection but
Nitrile Fair (F) - Good (G) may degrade with prolonged

contact.[13][14]

Not recommended for Carbon
Butyl Poor (P) )

Tetrachloride.[13]

Recommended for handling
Viton (Fluoroelastomer) Good (G) chlorinated solvents; likely

good for Cl4.[13]

Norfoil (Silver Shield)

(Data adapted from general
resistance charts for
halogenated solvents like

Carbon Tetrachloride)
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Workflows and Diagrams
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Caption: Workflow for routine collection and disposal of Cl4 waste.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1584510?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Spill Discovered

Assess Situation
(Ventilate, Alert Others)

\/

Don Appropriate PPE
(Gloves, Goggles,
Lab Coat)

Contain Spill with
Inert Absorbent

Collect Spill Debris
into Sealable Container

Label as 'Hazardous Waste
Spill Debris (Cl4)'

Decontaminate Area
with Soap & Water

Request Waste Pickup
from EHS

Spill Managed

CI4 Spill Response Workflow

Click to download full resolution via product page

Caption: Step-by-step procedure for managing a small-scale Cl4 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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